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Compound of Interest

Magnesium
Compound Name:
triffuoromethanesulfonate

Cat. No. B1301954

This guide provides an in-depth overview of the safety information for Magnesium
trifluoromethanesulfonate (CAS No. 60871-83-2), also known as Magnesium Triflate. The
information is compiled from various Safety Data Sheets (SDS) to ensure researchers,
scientists, and drug development professionals can handle this compound safely.

Hazard Identification and Classification

Magnesium trifluoromethanesulfonate is classified as a hazardous chemical under the
OSHA Hazard Communication Standard (29 CFR 1910.1200).[1] It is a corrosive solid that can
cause severe damage to skin and eyes upon contact.

The primary danger associated with this chemical is its corrosive nature.[1][2][3][4] The
Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a
clear framework for understanding these hazards.

Table 1: GHS Classification for Magnesium Trifluoromethanesulfonate
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Hazard Statement

Hazard Class Hazard Category - Hazard Statement
ode

Causes severe skin

Skin burns and eye
. o Category 1B/ 1C H314
Corrosionl/irritation damage.[1][2][3][4]
[51[6]
Serious Eye Causes serious eye
o Category 1 H318
Damage/Eye Irritation damage.[2][5]

| Specific target organ toxicity (single exposure) | Category 3 | H335 | May cause respiratory

irritation.[3] |

The assigned signal word is "Danger".[1][2][3][4][6]

Hazard Classification Label Elements

GHS Classification Hazard Statements Precautionary Statements
. ) - Skin Corr. 1B leads to ( Pictograms Signal Word: - H314 nary
Magnesium Trifluoromethanesulfonate N N (Prevention, Response,
- Eye Dam. 1 k(Corroslon, Irritant) Danger - H318 Storage, Disposal)
-STOTSE 3 - H33s ge. Disp

Click to download full resolution via product page
Caption: GHS Hazard Communication Workflow.

Physical and Chemical Properties

Understanding the physical state and properties of a chemical is crucial for safe handling and

storage.

Table 2: Physical and Chemical Properties
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Property Value Source
Physical State Solid [2]
Formula C2F6MgO6S2 [21[3]14]1[6]
Molecular Weight 322.44 g/mol [6]
Melting Point =300 °C (lit.)

. Hygroscopic; stable under
Stability - [1]
normal conditions.[1]

| Solubility | Soluble in water. |[1] |

Exposure Controls and Personal Protection

To minimize exposure, a combination of engineering controls and personal protective
equipment (PPE) is mandatory.

o Engineering Controls: Work should be conducted in a well-ventilated area.[1][3] Local
exhaust ventilation is recommended to minimize dust exposure.[2] Emergency eye wash
fountains and safety showers must be readily available in the immediate vicinity of potential
exposure.[2][3]

o Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical goggles or a face shield.[2][3] Contact lenses should
not be worn.[2]

o Hand Protection: Neoprene or nitrile rubber gloves are recommended.[2]
o Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.[2][3]

o Respiratory Protection: If dust formation is likely, a NIOSH-certified dust and mist
respirator is recommended.[2] Follow OSHA respirator regulations (29 CFR 1910.134).[1]

[3]
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Safe Handling Protocols Safe Storage Conditions
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( (Local Exhaust) ) (Avmd Dust Formauon) ((Gloves, Goggles, Clothing) Keep Container Tightly Closed

y
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y

Store in Dry, Cool,
Well-Ventilated Place

Store Locked Up

y

Practice Good Hygiene
(Wash hands after handling)

Store Away From:
- Oxidizing agents
- Strong acids/bases
- Phosphates, Carbonates

Click to download full resolution via product page
Caption: Logical Relationships for Safe Handling and Storage.

First-Aid and Emergency Protocols

Due to its corrosive nature, immediate and appropriate first-aid is critical upon any exposure.
Specific treatment is required, and a physician or Poison Center should be called immediately.

[11121[3][4]
Experimental Protocol: Emergency First-Aid Response

The following protocols are based on standard emergency responses for corrosive materials
and should be performed while seeking immediate medical attention.

o Objective: To mitigate injury from exposure to Magnesium trifluoromethanesulfonate.
o Materials: Safety shower, eyewash station, clean water, mild soap, fresh air source.

o Methodology:

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1301954?utm_src=pdf-body-img
https://www.fishersci.com/store/msds?partNumber=AA22340&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.gelest.com/wp-content/uploads/CXMG083_MAGNESIUM-TRIFLUOROMETHANESULFONATE_GHS-US_English-US.pdf
https://synquestprodstorage.blob.core.windows.net/msds/6100/6164-2-12.pdf
https://www.guidechem.com/msds/60871-83-2.html
https://www.benchchem.com/product/b1301954?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1301954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o General Advice: Remove the affected person from the contaminated area.[3] Show the
Safety Data Sheet to the attending physician.[4]

o After Eye Contact:

» Immediately flush eyes thoroughly with plenty of water for at least 15 minutes, also
under the eyelids.[1][2][3]

= Remove contact lenses if present and easy to do.[1][2][3]

» Continue rinsing.[1][2][3]

» Seek immediate medical advice/attention from an ophthalmologist.[2][3]

o After Skin Contact:

Take off immediately all contaminated clothing and shoes.[1][2][3]

Rinse skin with plenty of water or shower.[1][2]

Wash with soap and water.[2][3]

Seek immediate medical advice/attention.[1][2][3]

Wash contaminated clothing before reuse.[1][2][4]

o After Inhalation:

= Remove the person to fresh air and keep them at rest in a position comfortable for
breathing.[1][2][3][4]

» |f breathing is difficult or absent, provide artificial respiration.[3][4]

» Seek immediate medical advice/attention.[3]

o After Ingestion:

» Rinse mouth with water.[2][3][4]
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= Do NOT induce vomiting.[1][2][3][4]
= Never give anything by mouth to an unconscious person.[2][3][4]

» Seek immediate medical advice/attention.[2]

Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion
[ \
. Rem‘ove Sl RIS water Move to fresh air. Rinse mouth.
Rinse with water/shower for 15+ min. . .
. Keep comfortable. DO NOT induce vomiting.
for 15+ min. Remove contacts.

Seek Immediate
Medical Attention

Click to download full resolution via product page
Caption: Emergency First-Aid Response Workflow.
Fire-Fighting and Accidental Release Measures
 Fire-Fighting:

o This material is combustible. Irritating fumes and organic acid vapors may develop when
exposed to high temperatures or flame.[2] Hazardous decomposition products can include
sulfur oxides, hydrogen fluoride, and magnesium oxide.[3]

o Suitable extinguishing media: Use water spray, alcohol-resistant foam, carbon dioxide, or
dry chemical.[2][4]
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o Firefighter protection: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective clothing to prevent contact with skin and eyes.[4]

o Accidental Release Measures:

o Personal Precautions: Evacuate unnecessary personnel.[2][3] Ensure adequate
ventilation.[4] Avoid dust formation and do not breathe dust.[2][4] Wear the personal
protective equipment described in Section 3.[2][4]

o Environmental Precautions: Prevent the product from entering drains, sewers, or public
waters.[2][3]

o Containment and Cleanup: Sweep or shovel spills into a suitable, closed container for
disposal.[2][3][4]

Handling, Storage, and Disposal

e Precautions for Safe Handling: Avoid contact with skin and eyes.[2][3] Avoid the formation of
dust and aerosols.[2][4] Wash hands thoroughly after handling.[2][4]

» Conditions for Safe Storage:
o The material is hygroscopic and absorbs water on exposure to air.[1][2][3]
o Store in a dry, cool, and well-ventilated place.[1][3]
o Keep the container tightly closed.[1][2][3]
o Store locked up.[1][2][3][4]

o Incompatible Materials: Strong oxidizing agents, strong acids, strong bases, phosphates,
and soluble carbonates.[1][2][3]

o Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[1][2][4] Do not mix with other
waste.

Toxicological and Ecological Information
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o Toxicological Information:

o There is no quantitative acute toxicity information available for this product.[1][4] The
toxicological properties have not been fully investigated.[1]

o Primary Routes of Exposure: Inhalation, ingestion, skin, and eye contact.

o Health Effects:

Skin: Causes severe skin burns.[2][3][5]

Eyes: Causes serious eye damage.[2][3][5]

Inhalation: May cause respiratory tract irritation.[2][3] Symptoms can include cough,
shortness of breath, headache, and nausea.[3]

Ingestion: No specific information is available, but ingestion is expected to be harmful.

[2]
o Carcinogenicity: This product is not listed as a carcinogen by IARC, NTP, or OSHA.[2]
o Ecological Information:
o No specific data on ecotoxicity is available.[4]

o Do not allow the material to contaminate ground water systems or enter surface water.[1]
Due to its solubility in water, it is likely to be mobile in the environment.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Magnesium Trifluoromethanesulfonate: A Technical
Safety Guide for Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1301954#magnesium-trifluoromethanesulfonate-
safety-data-sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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